N-(4-chlorophenyl)-2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)butanamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-methyl-5-[(2-methylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]butanamide
• InChI: InChI=1S/C21H23ClN4O2S/c1-4-18(20(27)23-16-11-9-15(22)10-12-16)29-21-25-24-19(26(21)3)13-28-17-8-6-5-7-14(17)2/h5-12,18H,4,13H2,1-3H3,(H,23,27)
• InChI Key: BQLFJSQLVMTNNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)Cl)SC2=NN=C(N2C)COC3=CC=CC=C3C
• Molecular Formula: C21H23ClN4O2S
• Molecular Weight: 431.0 g/mol

Description

N-(4-chlorophenyl)-2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)butanamide is a useful research compound. Its molecular formula is C21H23ClN4O2S and its molecular weight is 431.0 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-chlorophenyl)-2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)butanamide is 430.1230249 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-chlorophenyl)-2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Detection and Analysis

• Herbicide Quantitation : Chlorophenoxy acids, which share a structural motif with the chlorophenyl group in the compound of interest, have been analyzed for their presence in environmental samples. A method using high-performance liquid chromatography with coulometric detection was developed to determine trace levels of these pesticides in ground and drinking water, showcasing the importance of sensitive analytical techniques in environmental monitoring (Wintersteiger, Goger, & Krautgartner, 1999).

Material Science and Catalysis

• Copolymerization Reactivity : Research on titanium complexes incorporating the methylthiophene group, similar to the thioether functionality in the query compound, revealed their application in ethylene copolymerization. These complexes demonstrated varying activities, highlighting the impact of ligand structure on catalytic performance, which is relevant for the development of new materials (Park, Park, Yun, & Lee, 2011).

Pharmaceutical and Biomedical Research

• Antimicrobial Activity : Compounds featuring chlorophenyl and methylthiazole groups have been synthesized and evaluated for their antimicrobial properties. For instance, formazans derived from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole exhibited moderate activity against pathogenic bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).